Cas no 479093-25-9 (9H-Fluoren-2-amine, 9,9-dimethyl-N-(4-methylphenyl)-)

• Product Name: 9H-Fluoren-2-amine, 9,9-dimethyl-N-(4-methylphenyl)-
• CAS No: 479093-25-9
• MF: C₂₂H₂₁N
• MW: 299.408845663071
• CID: 3998341
• PubChem ID: 57816270
• Update Time: 2025-10-29

9H-Fluoren-2-amine, 9,9-dimethyl-N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Fluoren-2-amine, 9,9-dimethyl-N-(4-methylphenyl)-
• 9,9-Dimethyl-N-(p-tolyl)-9H-fluoren-2-amine
• 9,9-dimethyl-N-(4-methylphenyl)fluoren-2-amine
• DB-091232
• 479093-25-9
• N-(p-tolyl)-N-(9,9??-dimethylfluoren-2-yl)amine
• SCHEMBL13725296
• 9,9-Dimethyl-N-(4-methylphenyl)-9H-fluoren-2-amine
• G70057
• MFCD32184955

• Inchi： 1S/C22H21N/c1-15-8-10-16(11-9-15)23-17-12-13-19-18-6-4-5-7-20(18)22(2,3)21(19)14-17/h4-14,23H,1-3H3
• InChI Key： OISJEGXDVDTHGU-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C)=CC=1)C1C=CC2C3C=CC=CC=3C(C)(C)C=2C=1

Computed Properties

• Exact Mass: 299.167399674g/mol
• Monoisotopic Mass: 299.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 12Ų

Additional information on 9H-Fluoren-2-amine, 9,9-dimethyl-N-(4-methylphenyl)-

Exploring the Properties and Applications of 9H-Fluoren-2-amine, 9,9-dimethyl-N-(4-methylphenyl)- (CAS No 479093-25-9)

The compound 9H-Fluoren-2-amine, 9,9-dimethyl-N-(4-methylphenyl)-, with the CAS registry number 479093-25-9, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound belongs to the class of fluorene derivatives, which are known for their unique electronic properties and structural versatility. The molecule features a fluorene backbone with two methyl groups at the 9-position and an N-substituted aryl group at the 2-position. These structural features make it a valuable building block in various chemical reactions and applications.

Recent studies have highlighted the potential of fluorene derivatives in advanced materials such as organic light-emitting diodes (OLEDs) and semiconducting polymers. The N-(4-methylphenyl) substituent in this compound introduces additional electronic modulation, enhancing its compatibility with other functional materials. Researchers have demonstrated that this compound can serve as an efficient electron transport layer in OLED devices, significantly improving device performance and stability.

The synthesis of 9H-Fluoren-2-amine, 9,9-dimethyl-N-(4-methylphenyl)- typically involves a multi-step process that includes nucleophilic aromatic substitution and subsequent functionalization. The use of transition metal catalysts has been shown to enhance reaction efficiency and selectivity. For instance, a recent study published in *Journal of Organic Chemistry* utilized palladium-catalyzed cross-coupling reactions to achieve high yields of this compound with excellent purity.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and a boiling point around 350°C under standard conditions. Its solubility is moderate in common organic solvents such as dichloromethane and THF, making it suitable for solution-based processing techniques commonly employed in materials synthesis.

The application of CAS No 479093-25-9 extends beyond electronics. It has been explored as a precursor for bioactive molecules due to its ability to undergo various post-synthetic modifications. For example, researchers have utilized this compound as a starting material for synthesizing potential anticancer agents with promising in vitro activity against several cancer cell lines.

In conclusion, 9H-Fluoren-2-amine, 9,9-dimethyl-N-(4-methylphenyl)- (CAS No 479093-25-9) is a versatile compound with a wide range of applications in modern chemistry and materials science. Its unique structure and electronic properties make it an invaluable tool for researchers aiming to develop advanced functional materials and bioactive compounds. As ongoing research continues to uncover new synthetic routes and applications for this compound, its significance in the chemical community is expected to grow further.